7-O-Methylaloeresin A
7-O-Methylaloeresin A
Brand Name:
Vulcanchem
CAS No.:
329361-25-3
VCID:
VC0150404
InChI:
InChI=1S/C29H30O11/c1-14-10-20(37-3)24(27-23(14)19(33)12-18(38-27)11-15(2)31)28-29(26(36)25(35)21(13-30)39-28)40-22(34)9-6-16-4-7-17(32)8-5-16/h4-10,12,21,25-26,28-30,32,35-36H,11,13H2,1-3H3/b9-6+/t21-,25-,26+,28+,29-/m1/s1
SMILES:
CC1=CC(=C(C2=C1C(=O)C=C(O2)CC(=O)C)C3C(C(C(C(O3)CO)O)O)OC(=O)C=CC4=CC=C(C=C4)O)OC
Molecular Formula:
C29H30O11
Molecular Weight:
554.5 g/mol
7-O-Methylaloeresin A
CAS No.: 329361-25-3
Reference Standards
VCID: VC0150404
Molecular Formula: C29H30O11
Molecular Weight: 554.5 g/mol
| CAS No. | 329361-25-3 |
|---|---|
| Product Name | 7-O-Methylaloeresin A |
| Molecular Formula | C29H30O11 |
| Molecular Weight | 554.5 g/mol |
| IUPAC Name | [(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[7-methoxy-5-methyl-4-oxo-2-(2-oxopropyl)chromen-8-yl]oxan-3-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C29H30O11/c1-14-10-20(37-3)24(27-23(14)19(33)12-18(38-27)11-15(2)31)28-29(26(36)25(35)21(13-30)39-28)40-22(34)9-6-16-4-7-17(32)8-5-16/h4-10,12,21,25-26,28-30,32,35-36H,11,13H2,1-3H3/b9-6+/t21-,25-,26+,28+,29-/m1/s1 |
| Standard InChIKey | WRLXHKDQSQMWSH-ZTUNSOAWSA-N |
| Isomeric SMILES | CC1=CC(=C(C2=C1C(=O)C=C(O2)CC(=O)C)[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)OC(=O)/C=C/C4=CC=C(C=C4)O)OC |
| SMILES | CC1=CC(=C(C2=C1C(=O)C=C(O2)CC(=O)C)C3C(C(C(C(O3)CO)O)O)OC(=O)C=CC4=CC=C(C=C4)O)OC |
| Canonical SMILES | CC1=CC(=C(C2=C1C(=O)C=C(O2)CC(=O)C)C3C(C(C(C(O3)CO)O)O)OC(=O)C=CC4=CC=C(C=C4)O)OC |
| Synonyms | 2-acetonyl-8-C-beta-D(2'-O-(E)-4-hydroxycinnamoyl)glucopyranosyl-7- methoxy-5-methylchromone 7-O-methylaloeresin A |
| PubChem Compound | 637110 |
| Last Modified | Nov 11 2021 |
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